Cas no 1932447-94-3 (rac-(3aR,7aS)-octahydro-1lambda6-1,2thiazolo4,5-bpyridine-1,1,3-trione, trans)
rac-(3aR,7aS)-octahydro-1lambda6-1,2thiazolo4,5-bpyridine-1,1,3-trione, trans Chemical and Physical Properties
Names and Identifiers
-
- INDEX NAME NOT YET ASSIGNED
- rac-(3aR,7aS)-octahydro-1lambda6-1,2thiazolo4,5-bpyridine-1,1,3-trione, trans
-
- Inchi: 1S/C6H10N2O3S/c9-6-5-4(2-1-3-7-5)12(10,11)8-6/h4-5,7H,1-3H2,(H,8,9)/t4-,5-/m1/s1
- InChI Key: KACIOJPSSPRLQD-RFZPGFLSSA-N
- SMILES: O=S1(NC(=O)[C@@H]2NCCC[C@@H]12)=O
Experimental Properties
- Density: 1.400±0.06 g/cm3(Predicted)
- pka: 4.35±0.20(Predicted)
rac-(3aR,7aS)-octahydro-1lambda6-1,2thiazolo4,5-bpyridine-1,1,3-trione, trans Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-256434-1.0g |
rac-(3aR,7aS)-octahydro-1lambda6-[1,2]thiazolo[4,5-b]pyridine-1,1,3-trione, trans |
1932447-94-3 | 1.0g |
$0.0 | 2023-03-01 | ||
| Enamine | EN300-256434-1g |
rac-(3aR,7aS)-octahydro-1lambda6-[1,2]thiazolo[4,5-b]pyridine-1,1,3-trione, trans |
1932447-94-3 | 1g |
$0.0 | 2023-09-14 |
rac-(3aR,7aS)-octahydro-1lambda6-1,2thiazolo4,5-bpyridine-1,1,3-trione, trans Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on rac-(3aR,7aS)-octahydro-1lambda6-1,2thiazolo4,5-bpyridine-1,1,3-trione, trans
Research Brief on rac-(3aR,7aS)-octahydro-1lambda6-1,2thiazolo4,5-bpyridine-1,1,3-trione, trans (CAS: 1932447-94-3)
The compound rac-(3aR,7aS)-octahydro-1lambda6-1,2thiazolo4,5-bpyridine-1,1,3-trione, trans (CAS: 1932447-94-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential bioactivity. The trans configuration of the octahydro-1,2-thiazolo[4,5-b]pyridine scaffold provides a rigid framework that can be leveraged for the design of selective enzyme inhibitors. Computational modeling and X-ray crystallography studies have elucidated its three-dimensional structure, revealing interactions with biological targets such as GABA receptors and ion channels.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor for the development of neuroactive agents. The study employed a multi-step synthetic route to derivatize the core structure, yielding analogs with improved blood-brain barrier permeability and binding affinity. Notably, one derivative exhibited potent anxiolytic effects in preclinical models, suggesting potential applications in treating neurological disorders.
Another significant advancement comes from its application in asymmetric catalysis. A Nature Communications paper detailed its use as a chiral auxiliary in the synthesis of enantiomerically pure pharmaceuticals. The compound's ability to induce stereoselectivity in carbon-carbon bond-forming reactions has opened new avenues for the production of optically active drug candidates.
From a safety and pharmacokinetics perspective, recent toxicological assessments indicate favorable metabolic stability and low cytotoxicity profiles for this compound and its derivatives. However, researchers caution that further in vivo studies are needed to fully evaluate its therapeutic index and potential off-target effects.
The compound's unique sulfone-containing heterocyclic structure continues to inspire novel drug design strategies. Current research directions include exploring its potential as a warhead in targeted covalent inhibitors and as a scaffold for fragment-based drug discovery. As synthetic methodologies improve and biological evaluations progress, rac-(3aR,7aS)-octahydro-1lambda6-1,2thiazolo4,5-bpyridine-1,1,3-trione, trans is poised to make significant contributions to the development of next-generation therapeutics.
1932447-94-3 (rac-(3aR,7aS)-octahydro-1lambda6-1,2thiazolo4,5-bpyridine-1,1,3-trione, trans) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)